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Compound of Interest

5-Bromo-2,4-
Compound Name:
difluorobenzenesulfonyl chloride

Cat. No.: B1271542

An In-depth Technical Guide to the Safety Data Sheet for 5-Bromo-2,4-
difluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 5-Bromo-2,4-
difluorobenzenesulfonyl chloride (CAS No: 287172-61-6), compiled from available Safety
Data Sheets (SDS). The information is presented to ensure safe handling, storage, and
emergency response for laboratory and drug development applications.

Chemical Identification and Properties

5-Bromo-2,4-difluorobenzenesulfonyl chloride is an organosulfur compound used as a
reagent in organic synthesis. Its key identifiers and physicochemical properties are summarized
below.
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Property Value Reference

CAS Number 287172-61-6 [1]

Molecular Formula CeH2BrCIF202S [1][2]

Molecular Weight 291.50 g/mol [11[2]

Melting Point 34-36 °C [1]

Purity >97% [2]

MDL Number MFCD01940424 [1]
Computational Chemistry Data

Descriptor Value Reference

Topological Polar Surface

ArZa (TgPSA) 2L [21

logP (predicted) 2.6548 [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 0 [2]

| Rotatable Bonds | 1 |[2] |

Hazard Identification and Classification

This chemical is classified as hazardous. The primary hazard is its corrosive nature.[1]
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Hazard Classification Code Description

Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage.[1]
) Causes serious eye damage.
Serious Eye Damage H318 o
Acute Toxicity (Oral) - Harmful if swallowed.[1]

GHS Label Elements:
» Signal Word: Danger
e Hazard Pictogram:

o GHSO05 (Corrosion)

Experimental Protocols and Methodologies

The Safety Data Sheets reviewed do not provide detailed experimental protocols for the
determination of toxicological and physical properties. The hazard classifications are typically
based on data from similar compounds, computational models (QSAR), or standardized tests
(e.g., OECD guidelines) which are not detailed in the SDS.

However, detailed procedural protocols for safety, handling, and emergency response are
provided based on the chemical's known hazards.

First-Aid Emergency Protocol

Immediate medical attention is required for any exposure.[3][4] The following diagram outlines
the recommended first-aid procedures.
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Exposure Event
Exposure Occurs
(A
Identify Route /Identify Route\ldentify Route \Identify Route

Exposure Route

E Inhalation | | Skin Contact | Eye Contact | | Ingestion g

First-Aid Actions

Rinse cautiously with water for several minutes.
Remove contact lenses if present.
Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Move to fresh air. Take off contaminated clothing immediately.

Keep comfortable for breathing. Rinse skin with water/shower.

Seek Immediate Seek Immediate Seek Immediate Seek Immediate
Medical Help Medical Help Medical Help Medical Help

Medical Attention

Immediately call a POISON CENTER or doctor.

Click to download full resolution via product page

First-Aid Emergency Protocol for Exposure.

Detailed First-Aid Measures:
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 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5] If
breathing has stopped or is difficult, provide artificial respiration or oxygen.[6]

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with plenty of water or shower.[1]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[3] Remove contact lenses if present and easy to do.[1]

e Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person.[7]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[7]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides, sulfur oxides, hydrogen chloride, hydrogen bromide,
and hydrogen fluoride.[8][9]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear to prevent contact with skin and eyes.[4][9]

Accidental Release: The following workflow details the appropriate response to an accidental
spill.
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Spill Detected

Evacuate personnel to safe areas.
Keep people upwind of spill.

'

Ensure adequate ventilation.

'

Wear personal protective equipment (PPE):
- Chemical-resistant gloves
- Protective clothing
- Eyelface protection

Contain spillage.
Prevent entry into drains.

Absorb with inert material
(e.g., dry sand, earth).

Collect and place in a suitable,
closed container for disposal.

Dispose of contents/container to
an approved waste disposal plant.

Click to download full resolution via product page

Workflow for Accidental Spill Response.
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Handling, Storage, and Stability

Safe Handling:

Use only in a well-ventilated area or under a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[3]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
» Wash hands and any exposed skin thoroughly after handling.[3]
o Keep away from heat, sparks, and open flames.[1]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed.[1][3]

Store locked up in a designated corrosives area.[3]

Protect from moisture.

Stability and Reactivity: The diagram below illustrates the chemical's incompatibilities and
decomposition hazards.
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5-Bromo-2,4-difluorobenzenesulfonyl chloride

Reacts With Reacts With Reacts With Decomposes Into

(Hazardous Decomposition Products (e.g., upon heating)\

Carbon Monoxide (CO)
Carbon Dioxide (CO2)
o . Sulfur Oxides (SOXx)
Strong Oxidizing Agents Bases Water / Moisture Hydrogen Chloride (HCI)
Hydrogen Fluoride (HF)
Hydrogen Bromide (HBr)

Incompatible| Materials / Conditions to Avoid
Y A\ \

Click to download full resolution via product page

Chemical Incompatibility and Decomposition Pathways.

Exposure Controls and Personal Protection

Engineering Controls:

« Handle in a well-ventilated area. Use a local exhaust or a chemical fume hood to minimize

exposure.

* Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):
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Protection Type Specification

Wear chemical safety goggles and/or a

Eye/Face Protection .
face shield.[5]

Wear chemical-resistant gloves (e.g., Neoprene,
Skin Protection Nitrile rubber) and protective clothing to prevent
skin contact.[3][11]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator with appropriate cartridges.[9] |

Transport Information

This material is regulated for transport.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

CORROSIVE
ADR/RID/IMDG/I LIQUID, ACIDIC,
UN3265 8 Il
ATA ORGANIC,

N.O.S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2,4-difluorobenzenesulfonyl chloride safety
data sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271542#5-bromo-2-4-difluorobenzenesulfonyl-
chloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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